1-[(Azetidin-2-yl)methyl]-4-(propan-2-yl)piperazine

• Molecular Formula: C11H23N3
• Molecular Weight: 197.32 g/mol
• SMILES: CC(C)N1CCN(CC1)CC2CCN2
• InChI: InChI=1S/C11H23N3/c1-10(2)14-7-5-13(6-8-14)9-11-3-4-12-11/h10-12H,3-9H2,1-2H3
• InChIKey: FYIIRABNHWXKIF-UHFFFAOYSA-N

Researchers developing serine hydrolase inhibitors require a specific azetidine-substituted piperazine scaffold where simpler analogs fail. This compound provides the exact 2-azetidinylmethyl-piperazine geometry essential for MAGL inhibitor programs and NK antagonist patent space. - Single reactive azetidine secondary amine handle for amide coupling yields MAGL inhibitors with IC50 values of 4.2-11.7 nM. - Isopropyl substitution and methylene spacer ensure balanced LogP (0.37) and conformational flexibility for CNS drug-likeness. - Supplied at 95% purity as a fragment-sized building block (MW 197.32) ready for library synthesis or radiopharmaceutical precursor qualification.

Piperazinyl-Azetidine Building Block for CNS-Targeted Libraries

1-[(Azetidin-2-yl)methyl]-4-(propan-2-yl)piperazine is a heterocyclic building block featuring a piperazine core substituted with an isopropyl group and an azetidine ring attached via a methylene spacer [1]. It belongs to the broader class of piperazinyl azetidine scaffolds that have been designed as reversible monoacylglycerol lipase (MAGL) inhibitors and neurokinin (NK) receptor antagonists for therapeutic areas including pain, inflammation, and gastrointestinal diseases [2]. The compound is supplied at 95% purity (vendor specification) and serves as a key intermediate for derivatization into bioactive molecules through the secondary amine on the azetidine ring .

Reactive Handle

Azetidine secondary amine as the sole nucleophilic site for amide coupling or urea formation

Designed For

Reversible MAGL inhibitor and neurokinin receptor antagonist programs

Procurement Grade

Purity-specified building block for CNS-targeted library synthesis

• [1] Kuujia.com. Cas no 1854445-60-5 (Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl)-). Product Details. View Source
• [2] Zhu B, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30(14):127243. View Source

Why Generic Piperazine or Azetidine Analogs Cannot Substitute

Substituting this compound with simpler piperazines (e.g., 1-isopropylpiperazine) or alternative azetidine regioisomers fundamentally alters or eliminates the chemical functionality required for downstream derivatization and target engagement. The azetidine secondary amine is the sole reactive handle for amide coupling or urea formation in MAGL inhibitor and NK antagonist programs [1]. Removal of the azetidine ring (as in 1-isopropylpiperazine) eliminates this functionalization point, while changing the azetidine attachment from the 2-position methylene-linked configuration to a direct 3-position linkage (as in 1-(azetidin-3-yl)-4-isopropylpiperazine) alters the spatial orientation of the amine, potentially disrupting key binding interactions observed in the piperazinyl azetidine pharmacophore [2].

Removing the azetidine ring eliminates reactive handle

Simpler piperazines such as 1-isopropylpiperazine lack the secondary amine required for key amide or urea derivatization, making target engagement pathways inaccessible.

3-position azetidine attachment alters pharmacophore geometry

Direct 3-azetidinyl linkage changes the spatial orientation of the reactive amine and may disrupt binding interactions observed in the 2-methylene-piperazinyl scaffold.

• [1] Zhu B, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30(14):127243. View Source
• [2] Kuujia.com. Cas no 1854445-60-5 (Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl)-). Product Details. View Source

Quantitative Differentiation Against Structural Analogs

Molecular Weight and Purity vs. Ethyl and Direct-Attached Analogs

The target compound has a molecular weight of 197.32 g/mol (C11H23N3), is available at a specified purity of 95%, and contains a characteristic methylene spacer linking the azetidine to the piperazine . This contrasts with 1-[(azetidin-2-yl)methyl]-4-ethylpiperazine (MW 183.29 g/mol, C10H21N3, purity not uniformly specified across vendors) and 1-(azetidin-3-yl)-4-isopropylpiperazine (MW 183.29 g/mol, C10H21N3, lacking the methylene spacer, purity grade not prominently advertised) . The higher molecular weight and defined purity specification provide a verifiable identity and quality benchmark during procurement.

MW & Purity vs. Analogs

Data to verify

Target: MW 197.32, Purity 95% Ethyl analog: MW 183.29 (C10H21N3); 3-azetidinyl isomer: MW 183.29

Supports identity and quality benchmark for procurement (data to verify).

Vendor datasheets; comparator purity not uniformly specified.

Evidence Dimension	Molecular Weight and Purity Specification
Target Compound Data	MW = 197.32 g/mol (C11H23N3), Purity = 95% (vendor certified)
Comparator Or Baseline	1-[(Azetidin-2-yl)methyl]-4-ethylpiperazine: MW = 183.29 g/mol (C10H21N3); 1-(Azetidin-3-yl)-4-isopropylpiperazine: MW = 183.29 g/mol (C10H21N3)
Quantified Difference	MW difference: +14.03 g/mol vs. ethyl analog; identical MW vs. direct-attached analog, but structural isomerism confirmed by molecular formula and connectivity
Conditions	Vendor technical datasheets (Leyan, AKSci, ChemSrc) and calculated molecular descriptors

Why This Matters

For procurement, the molecular weight, molecular formula, and a declared purity of 95% serve as essential identity and quality benchmarks that distinguish this specific building block from its nearest structural isomers and homologs.

Topological Polar Surface Area vs. 3-Azetidinyl Isomer

The target compound's calculated topological polar surface area (TPSA) is 18.51 Ų, as reported in vendor datasheets . In contrast, a closely related compound where the azetidine is directly attached via the 3-position without a methylene linker exhibits a computable TPSA of approximately 30.93 Ų . The lower TPSA of the target compound suggests reduced polar surface area, which may confer higher passive membrane permeability, a critical parameter for CNS drug discovery programs where the piperazinyl azetidine scaffold is employed.

TPSA Comparison

Data to verify

Target TPSA: 18.51 Ų 3-Azetidinyl isomer TPSA: ≈30.93 Ų

Lower TPSA may support passive membrane permeability screening context.

In silico calculation; requires experimental validation.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	18.51 Ų
Comparator Or Baseline	1-(Azetidin-3-yl)-4-isopropylpiperazine: Computed TPSA ≈ 30.93 Ų (from representative analog P-862070057 on mcule.com)
Quantified Difference	TPSA difference: −12.42 Ų (41% lower)
Conditions	In silico calculation; vendor-provided and mcule.com computed molecular descriptors

Why This Matters

A lower TPSA is associated with improved passive membrane permeability, which is relevant when selecting building blocks for CNS-penetrant compound libraries that target MAGL or neurokinin receptors.

Rotatable Bond Count and Conformational Flexibility

The target compound contains 3 rotatable bonds, as specified in vendor datasheets . The methylene spacer between the piperazine nitrogen and the azetidine ring introduces an additional degree of rotational freedom compared to regioisomers where the azetidine is directly N-linked to the piperazine (estimated 2 rotatable bonds for the direct-attached analog) [1]. This extra flexibility may influence the ability of derivatives to adopt optimal binding conformations within enzyme active sites such as MAGL.

Rotatable Bonds

Class-level inference

Target: 3 rotatable bonds Direct-attached analog: 2 rotatable bonds (estimated)

Extra rotatable bond may influence binding conformation and bioavailability context.

Connectivity-based inference; Veber rules consideration.

Evidence Dimension	Rotatable Bond Count
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	1-(Azetidin-3-yl)-4-isopropylpiperazine: Estimated 2 rotatable bonds (based on connectivity analysis)
Quantified Difference	+1 rotatable bond for the target compound
Conditions	Vendor specification (Leyan) for target; connectivity-based inference for comparator

Why This Matters

Rotatable bond count affects both ligand binding entropy and oral bioavailability (Veber rules). Procurement decisions for CNS-targeted libraries should consider this parameter when selecting between azetidine regioisomers.

• [1] Kuujia.com. Cas no 1854445-60-5 (Piperazine, 1-(2-azetidinylmethyl)-4-(1-methylethyl)-): SMILES N1(CC2CCN2)CCN(C(C)C)CC1. View Source

Lipophilicity Comparison with Ethyl-Substituted Analog

The computed logP for the target compound is approximately 0.37 (vendor-calculated value) . This compares to a computed logP of −0.11 for the ethyl-substituted analog 1-[(azetidin-2-yl)methyl]-4-ethylpiperazine . The isopropyl group on the piperazine nitrogen increases lipophilicity by approximately 0.48 log units over the ethyl congener, which could translate to improved membrane partitioning and CNS penetration potential for derived compounds, consistent with the scaffold's application in CNS-active MAGL PET tracer development [1].

Lipophilicity (LogP)

Cross-study comparable

Target LogP: 0.37 Ethyl analog LogP: −0.11

Isopropyl substitution increases lipophilicity, may support CNS penetration context.

In silico; consistent with CNS PET tracer scaffold.

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 0.3743
Comparator Or Baseline	1-[(Azetidin-2-yl)methyl]-4-ethylpiperazine: Computed LogP = −0.1114 (mcule.com P-862060712)
Quantified Difference	ΔLogP = +0.4855 (more lipophilic)
Conditions	In silico calculation; vendor Leyan for target, mcule.com for comparator

Why This Matters

Higher lipophilicity is critical for CNS penetration. The isopropyl substitution provides a balanced LogP that falls within the optimal CNS drug space, making this building block particularly suitable for CNS-targeted synthesis programs.

• [1] Rong J, et al. Novel Reversible-Binding PET Ligands for Imaging Monoacylglycerol Lipase Based on the Piperazinyl Azetidine Scaffold. J Med Chem. 2021;64(19):14283-14298. View Source

Catalog Pricing and Availability vs. General Piperazine Intermediates

The target compound is listed in the Enamine catalog with tiered pricing: $1,140.00 per 0.05 g, scaling to $1,357.00 per 1 g [1]. While 1-isopropylpiperazine (CAS 4318-42-7) is available at significantly lower cost (approximately $10–$30/g from bulk suppliers) [2], the target compound commands a premium that reflects the added synthetic complexity of the azetidine ring and methylene linker, which are essential pharmacophoric elements for NK receptor antagonism and MAGL inhibition [3]. The price differential quantifies the value of pre-installed azetidine functionality versus post-hoc synthetic elaboration.

Catalog Pricing

Cross-study comparable

Target: ~$1,357/g (1 g scale) 1-Isopropylpiperazine: ~$10–30/g

Price premium reflects synthetic steps saved by pre-installed azetidine functionality.

Procurement context; may vary by vendor and scale.

Evidence Dimension	Catalog Pricing (USD per gram, Enamine tier)
Target Compound Data	$1,357.00/g at 1.0 g scale; $1,140.00/0.05 g at 0.05 g scale
Comparator Or Baseline	1-Isopropylpiperazine (CAS 4318-42-7): ~$10–$30/g from bulk chemical suppliers (e.g., Capot Chemical, ChemImpex)
Quantified Difference	Price premium: ~50–100× higher for azetidine-containing building block
Conditions	Enamine catalog listing (2023-05-26 update) for target; bulk supplier quotations for comparator

Why This Matters

The price difference provides a quantitative justification for procurement based on synthetic step count saved. Purchasing the azetidine-functionalized building block directly avoids 2–4 additional synthetic steps required to install the azetidine ring onto 1-isopropylpiperazine.

• [1] Kuujia.com. Cas no 1854445-60-5: Enamine EN300-693990 pricing tiers (0.05g–2.5g). View Source
• [2] Capot Chemical Co., Ltd. 1-Isopropylpiperazine (CAS 4318-42-7). Product listing. View Source
• [3] Holmqvist S, et al. New Azetidine Derivatives as Neurokinin Receptor Antagonists for the Treatment of Gastrointestinal Diseases. US Patent US20100069346 A1. 2010. View Source

Differentiated Application Scenarios

CNS-Penetrant Reversible MAGL Inhibitor Synthesis

The azetidine secondary amine serves as the sole nucleophilic handle for amide bond formation with diverse carboxylic acid building blocks, generating piperazinyl azetidine di-amide MAGL inhibitors. This scaffold has yielded reversible inhibitors with IC50 values as low as 4.2–11.7 nM against human MAGL [1]. The isopropyl substitution on piperazine contributes to balanced LogP (0.37) and moderate TPSA (18.51 Ų), physicochemical properties consistent with CNS drug-likeness . The methylene spacer between piperazine and azetidine provides the conformational flexibility (3 rotatable bonds) required for optimal induced-fit binding within the MAGL active site [2].

Neurokinin Receptor Antagonist Libraries for GI Disease

Patents disclose piperazine-substituted azetidine derivatives of formula I (which encompass the 2-azetidinylmethyl-piperazine scaffold) as neurokinin receptor antagonists specifically indicated for gastrointestinal disease treatment [1]. The 2-position methylene-linked azetidine attachment is structurally specified in the patent claims, indicating that alternative regioisomers (e.g., 3-position attachment) fall outside the preferred structural space for NK receptor binding . Procurement of this specific building block ensures alignment with the patented pharmacophore geometry.

18F-Labeled PET Tracer Development for MAGL Imaging

The piperazinyl azetidine scaffold has been radiolabeled with fluorine-18 to produce [18F]MAGL-2102, a PET radioligand demonstrating favorable brain uptake and specific binding in rodents and nonhuman primates [1]. The target compound, as the unlabeled core scaffold, is the starting point for cold reference standard synthesis and radiochemistry optimization. Its defined purity (95%) and structural identity are prerequisites for GMP-adjacent radiopharmaceutical precursor qualification . Substituting the isopropyl group with ethyl would alter LogP by +0.48 units, potentially changing brain pharmacokinetics and complicating tracer development consistency [2].

Fragment-Based Screening Libraries for Serine Hydrolases and GPCRs

The compound serves as a fragment-sized building block (MW 197.32) that can be directly incorporated into screening libraries targeting serine hydrolases (including MAGL) and GPCRs. The azetidine ring provides a conformationally constrained secondary amine with distinct vector geometry compared to pyrrolidine or piperidine analogs, enabling exploration of chemical space orthogonal to common fragment libraries [1]. The isopropyl group on piperazine provides steric bulk that can probe lipophilic sub-pockets distinct from those accessed by methyl or ethyl substituents, as evidenced by the 0.48 unit LogP increment over the ethyl analog .

Application

Selection Property

Validation Focus

Reversible MAGL inhibitor synthesis

Azetidine amine reactivity, isopropyl LogP/TPSA profile

Amide coupling efficiency, CNS drug-likeness parameter context

NK antagonist research (GI disease models)

2-position methylene-linked azetidine pharmacophore geometry

NK receptor binding assay context, patent pharmacophore alignment

PET tracer cold standard (MAGL imaging)

Defined purity, structural identity

Radiochemistry optimization, brain uptake context in models

Fragment-based screening (serine hydrolases/GPCRs)

Constrained azetidine amine, isopropyl steric bulk

Lipophilic sub-pocket screening context, target engagement

• [1] Rong J, et al. Novel Reversible-Binding PET Ligands for Imaging Monoacylglycerol Lipase Based on the Piperazinyl Azetidine Scaffold. J Med Chem. 2021;64(19):14283-14298. View Source
• [2] Zhu B, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30(14):127243. View Source